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Compound of Interest

Compound Name: Pyriminostrobin

Cat. No.: B1429120

A comprehensive review of preliminary in-vitro studies on the efficacy of the novel strobilurin
compound, Pyriminostrobin, reveals a notable absence of publicly available data. While the
chemical identity and general mode of action of Pyriminostrobin have been established,
specific in-vitro efficacy studies, including quantitative data and detailed experimental protocols,
are not yet present in the scientific literature based on current search results.

Pyriminostrobin is identified as a strobilurin acaricide and insecticide.[1] Its chemical formula
Is C23H18CIl2F3N304 and its mode of action is as a Quinone Outside Inhibitor (Qol).[1][2] This
mechanism involves the inhibition of mitochondrial respiration by targeting Complex Il of the
electron transport chain.[1] This mode of action is characteristic of strobilurin fungicides.[1]

Despite the clear classification of its chemical structure and fungicidal class, specific in-vitro
studies detailing its efficacy against various fungal pathogens, crucial for a comprehensive
technical guide, are not available in the public domain. Key quantitative metrics such as IC50
values, minimum inhibitory concentrations (MICs), and detailed experimental methodologies
remain unpublished.

Alternative Focus: In-Vitro Efficacy of Pyrimethanil

Given the lack of specific in-vitro data for Pyriminostrobin, we can offer a detailed technical
guide on a related and well-documented pyrimidine fungicide, Pyrimethanil. This compound
has a significant body of research detailing its in-vitro efficacy, mechanism of action, and
associated signaling pathways, which would allow for the creation of the requested in-depth
technical guide.
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Pyrimethanil is an anilinopyrimidine fungicide used to control a variety of plant pathogenic
fungi.[3] Its efficacy has been demonstrated against pathogens such as Penicillium digitatum

(citrus green mold).[4]

Juantitat imethanil Efficacy

Pathogen Metric Value Reference

o o EC50 (spore
Penicillium digitatum o 0.2-0.4 mg/L
germination)

Penicillium digitatum % Green Mold
I : >90%
(Imazalil-resistant) Reduction (500 mg/L)

% Green Mold
Penicillium digitatum Reduction (1000 or ~65%
2000 mg/L in wax)

Experimental Protocols

In-vitro Inhibition of Spore Germination of Penicillium digitatum

A study on the effectiveness of pyrimethanil to inhibit the germination of P. digitatum spores
was conducted. The EC50 value, which represents the concentration of the fungicide that
inhibits 50% of spore germination, was determined to be between 0.2 and 0.4 mg/L. The study
found this efficacy to be consistent across a pH range of 4 to 7.

Control of Citrus Green Mold

In postharvest applications, pyrimethanil demonstrated significant control of green mold on
citrus fruit. When applied as a 30-second immersion or drench at a concentration of 500 mg/L
or higher, it reduced the incidence of green mold by over 90%. When applied in wax at
concentrations of 1000 or 2000 mg/L, the reduction in green mold was approximately 65%. The
fungicide was also found to be effective against an imazalil-resistant isolate of P. digitatum.

Signaling Pathway and Mechanism of Action

The primary mode of action of anilinopyrimidine fungicides like pyrimethanil is the inhibition of
methionine biosynthesis.[3] This is distinct from the Qol mechanism of strobilurins.
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Below is a conceptual workflow for the evaluation of fungicide efficacy, which can be applied to
studies of compounds like Pyrimethanil.
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Figure 1. Generalized workflow for in-vitro fungicide efficacy testing.
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We propose to develop a comprehensive technical guide on the in-vitro efficacy of Pyrimethanil
or the broader class of strobilurin fungicides, which would include detailed data tables,
experimental protocols, and signaling pathway diagrams as per the original request. Please
advise on your preferred alternative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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